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Compound of Interest

Compound Name: 4-Cyanophenyl! 4-ethylbenzoate

Cat. No.: B1583456

An In-Depth Technical Guide to 4-Cyanophenyl 4-ethylbenzoate

Introduction

4-Cyanophenyl 4-ethylbenzoate is a liquid crystalline compound that plays a crucial role in
the formulation of nematic liquid crystal mixtures. Its molecular architecture, characterized by a
rigid core, a flexible alkyl chain, and a polar cyano group, imparts the desirable anisotropic
properties essential for applications in electro-optical devices, most notably liquid crystal
displays (LCDs). This guide provides a comprehensive overview of its chemical properties, a
representative synthesis protocol, and its functional role in advanced materials.

The fundamental chemical identity of 4-Cyanophenyl 4-ethylbenzoate is defined by its
chemical formula, C16H13NO2, and a molecular weight of 251.28 g/mol [1][2]. Understanding
the interplay between its structure and function is key to leveraging its capabilities in the
development of next-generation display technologies and other light-modulating applications.

Physicochemical Properties and Structural
Elucidation

The physical and chemical characteristics of 4-Cyanophenyl 4-ethylbenzoate are a direct
consequence of its molecular structure. The rod-like shape is a critical factor in its ability to
form the mesophases required for liquid crystal behavior.

Table 1: Key Physicochemical Data for 4-Cyanophenyl 4-ethylbenzoate
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Property Value Source(s)

4-cyanophenyl 4-
IUPAC Name [3]
ethylbenzoate

4-Cyanophenyl 4-ethyl-
Synonyms benzoate, 4-Ethylbenzoic acid-  [3][4]

4'-cyanophenyl ester

CAS Number 56131-48-7 [11[31[4]
Molecular Formula C16H13NO2 [1][2]
Molecular Weight 251.28 g/mol [1][2]
Appearance Solid [1]
Predicted Boiling Point 419.5+38.0°C [1]
Predicted Density 1.18 £ 0.1 g/mL [1]

Molecular Structure

The structure of 4-Cyanophenyl 4-ethylbenzoate consists of a central phenyl benzoate core,
which provides rigidity. An ethyl group (-CH2CH?s) at one end adds flexibility, while a cyano (-
C=N) group at the other end introduces a strong dipole moment. This combination of a rigid
core and terminal functional groups is fundamental to its liquid crystalline properties.

Caption: 2D structure of 4-Cyanophenyl 4-ethylbenzoate.

Synthesis and Characterization

The synthesis of 4-Cyanophenyl 4-ethylbenzoate is typically achieved through esterification.
A common and reliable method is the reaction of 4-ethylbenzoyl chloride with 4-cyanophenol.
This approach is favored due to the high reactivity of the acid chloride, which ensures a good
yield.

Hypothetical Experimental Protocol: Synthesis via Acyl
Chloride
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This protocol describes a representative laboratory-scale synthesis.
Step 1: Preparation of 4-Ethylbenzoyl Chloride

e To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-
ethylbenzoic acid (1.0 eq).[5][6]

o Add thionyl chloride (SOCIz, 1.5 eq) dropwise at room temperature under a nitrogen
atmosphere. The use of an excess of thionyl chloride drives the reaction to completion.

o Heat the reaction mixture to reflux (approximately 80°C) for 2-3 hours. The progress of the
reaction can be monitored by the cessation of HCI gas evolution.

 After cooling, remove the excess thionyl chloride by distillation under reduced pressure. The
crude 4-ethylbenzoyl chloride is typically used in the next step without further purification.

Step 2: Esterification

» Dissolve 4-cyanophenol (1.0 eq) and a non-nucleophilic base such as pyridine (1.2 eq) in a
dry, aprotic solvent like dichloromethane (DCM) in a separate flask. Pyridine acts as a
catalyst and scavenges the HCI byproduct.

e Cool the solution to 0°C in an ice bath.

e Add the crude 4-ethylbenzoyl chloride (1.0 eq) dropwise to the cooled solution with vigorous
stirring. Maintaining a low temperature controls the exothermic reaction.

» Allow the reaction to warm to room temperature and stir for 12-18 hours.
e Monitor the reaction progress using Thin Layer Chromatography (TLC).
Step 3: Work-up and Purification

e Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).
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o Combine the organic layers and wash sequentially with 1M HCI (to remove pyridine),
saturated NaHCOs solution (to remove unreacted acid), and brine.

» Dry the organic layer over anhydrous MgSOu, filter, and concentrate the solvent in vacuo.

o Purify the crude product by recrystallization from a suitable solvent system (e.qg.,
ethanol/water) to yield pure 4-Cyanophenyl 4-ethylbenzoate.

Characterization

The identity and purity of the synthesized compound are confirmed using standard analytical
techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are used to
confirm the molecular structure.

e Infrared (IR) Spectroscopy: The presence of key functional groups, such as the nitrile (C=N)
and ester (C=0) stretches, can be confirmed. Product specifications often require that the IR
spectrum conforms to the known structure[1].

e Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the
chemical formula.

Caption: Synthetic workflow for 4-Cyanophenyl 4-ethylbenzoate.

Application in Liquid Crystal Displays (LCDs)

4-Cyanophenyl 4-ethylbenzoate is a key component in many liquid crystal mixtures designed
for display applications. Its utility stems from its specific molecular properties that contribute to
the overall performance of the display.

+ Nematic Phase Stability: This compound helps to create mixtures that maintain a stable
nematic phase over a wide operational temperature range. This is crucial for devices that
need to function reliably in various environments[7].

» Positive Dielectric Anisotropy: The terminal cyano group creates a strong dipole moment
along the long axis of the molecule. This results in a positive dielectric anisotropy (A€), which
is essential for the operation of twisted nematic (TN) LCDs. When an electric field is applied,
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these molecules align themselves with the field, altering the path of polarized light and
creating the light and dark states of a pixel.

 Viscosity and Response Time: While individual properties are important, the primary role of
compounds like 4-Cyanophenyl 4-ethylbenzoate is as a component in a eutectic mixture.
By carefully blending it with other liquid crystal intermediates, formulators can fine-tune
properties like viscosity, which directly impacts the display's response time.

Liquid Crystal Mixture

Ester-based LCs

Other Cyanobiphenyls

Desired Properties

4-Cyanophenyl
4-ethylbenzoate

Click to download full resolution via product page

Caption: Role in a liquid crystal formulation.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-Cyanophenyl 4-ethylbenzoate was not
available, data for structurally similar compounds, such as 4-Cyanophenyl 4-n-butylbenzoate,
provide guidance on safe handling.

o General Handling: Handle in accordance with good industrial hygiene and safety practices.
Use in a well-ventilated area. Avoid dust formation.
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e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection[8].

o First Aid Measures:

o

Skin Contact: Wash off immediately with plenty of soap and water[8].

[¢]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and seek
medical attention[8].

[¢]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen][8].

[¢]

Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician or poison control
center[8].

Always consult the specific SDS for the material being used before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Cyanophenyl 4-ethylbenzoate chemical formula and
molecular weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583456#4-cyanophenyl-4-ethylbenzoate-chemical-
formula-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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